Cas no 1235637-57-6 (3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide)

• Product Name: 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide
• CAS No: 1235637-57-6
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 5820227
• PubChem ID: 49738293
• Update Time: 2025-05-24

3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]benzamide
• 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide
• 3-cyano-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzamide
• 1235637-57-6
• AKOS024528337
• F5957-0045
• VU0528873-1

• Inchi： 1S/C15H16N4O/c1-11-8-12(2)19(18-11)7-6-17-15(20)14-5-3-4-13(9-14)10-16/h3-5,8-9H,6-7H2,1-2H3,(H,17,20)
• InChI Key： AFXSVIJVRCFFGB-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=CC(C)=N1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 268.13241115g/mol
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide

Introduction to 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide (CAS No: 1235637-57-6)

3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1235637-57-6, represents a promising candidate for further research and development in the quest for novel therapeutic agents. The molecular structure of this compound features a benzamide core linked to a cyano group and an ethyl chain terminated with a 3,5-dimethyl-1H-pyrazole moiety, which together contribute to its distinct chemical behavior and potential biological activity.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. The presence of the cyano group enhances the electrophilicity of the molecule, making it a potential substrate for further functionalization. The 3,5-dimethyl-1H-pyrazole ring introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. These structural features make 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide a versatile scaffold for drug discovery.

In recent years, there has been growing interest in pyrazole derivatives due to their wide range of biological activities. Pyrazoles are heterocyclic compounds that exhibit significant pharmacological potential, including anti-inflammatory, antifungal, antiviral, and anticancer effects. The dimethylation at the 3 and 5 positions of the pyrazole ring enhances its stability and bioavailability, making it an attractive component in drug design. The ethyl chain extending from the pyrazole ring provides a flexible linker that can be modified to optimize binding affinity to biological targets.

One of the most compelling aspects of 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of the benzamide and pyrazole moieties offers multiple sites for chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. For instance, modifications at the amide bond or the cyano group could lead to derivatives with enhanced solubility or metabolic stability.

Recent studies have begun to explore the pharmacological profile of this compound. Preliminary in vitro assays suggest that 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide exhibits moderate activity against certain cancer cell lines. The pyrazole moiety appears to play a crucial role in these interactions by modulating kinase activity and inhibiting proliferation pathways. Additionally, the benzamide group may contribute to anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes.

The cyano group in the molecule is particularly noteworthy as it can serve as a handle for further chemical transformations. For example, hydrolysis of the cyano group could yield a carboxylic acid derivative, which might be more amenable to further functionalization or conjugation with other biomolecules. This flexibility makes 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide a valuable building block for medicinal chemists.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the amide bond, functionalization of the pyrazole ring, and introduction of the ethyl chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications at specific positions within the molecule.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide with biological targets. These studies can help identify key interaction points between the compound and its intended receptors or enzymes. By understanding these interactions at a molecular level, researchers can design more effective derivatives with improved pharmacokinetic properties.

The potential applications of this compound extend beyond oncology. Its structural features make it a candidate for treating inflammatory diseases by modulating cytokine production or inhibiting inflammatory pathways. Additionally, it could be explored for antimicrobial applications by targeting bacterial enzymes or cellular processes essential for survival.

As research continues to uncover new biological activities associated with pyrazole derivatives, compounds like 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide are likely to play an increasingly important role in drug development pipelines. Their unique structural motifs offer opportunities for innovation across multiple therapeutic areas.

In conclusion, 3-cyano-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]benzamide (CAS No: 1235637-57-6) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its combination of known pharmacophores and novel structural elements makes it an attractive candidate for developing new therapeutic agents. With continued research into its biological activities and synthetic modifications, this compound has the potential to contribute significantly to future advancements in pharmaceutical chemistry.